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Compound of Interest

Compound Name: Antimony(lll) oxide

Cat. No.: B7798121

For researchers, scientists, and professionals in material science, understanding the nuanced
performance of flame retardants is critical for developing safe and effective products. This
guide provides an objective comparison of two widely used flame retardants: antimony trioxide
(Sb203) and zinc borate (Zn3BOes). The following sections detail their mechanisms of action,
present comparative experimental data, and outline the methodologies for key flammability
tests.

Executive Summary

Antimony trioxide and zinc borate are effective flame retardants, often used as synergists with
halogenated compounds to enhance the fire resistance of polymeric materials. While antimony
trioxide has been a long-standing choice for its high efficacy, concerns over its potential health
and environmental impact have led to increased interest in alternatives like zinc borate. Zinc
borate, in addition to its flame retardant properties, offers benefits such as smoke suppression
and anti-dripping effects. The choice between these two, or their combined use, depends on
the specific polymer, desired fire safety standards, and other performance requirements.

Mechanism of Action

The flame retardant mechanisms of antimony trioxide and zinc borate are distinct, operating in
both the gas and condensed phases of a fire.

Antimony Trioxide (Sb203): Primarily a gas-phase flame retardant, antimony trioxide is most
effective when used in conjunction with halogenated compounds (e.g., chlorinated or
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brominated substances).[1] Upon heating, it reacts with the halogenated material to form
antimony halides (e.g., SbCls, SbBr3). These antimony halides are volatile and act as radical
scavengers in the flame, interrupting the exothermic processes of combustion.[1] In the
condensed phase, antimony trioxide can promote char formation, creating a protective layer
that insulates the underlying polymer from heat and oxygen.

Zinc Borate (Zn3BOs): Zinc borate functions as a flame retardant through multiple mechanisms
in the condensed phase.[2] Upon heating, it releases water, which cools the polymer surface
and dilutes flammable gases.[2] It then forms a glassy layer of boric oxide and zinc oxide that
acts as a physical barrier, inhibiting the release of combustible gases and preventing oxygen
from reaching the polymer.[3] Zinc borate also promotes char formation and can act as a
smoke suppressant.[4]

Synergistic Effects

A significant aspect of using these flame retardants is their ability to work synergistically with
each other and with other additives. The combination of antimony trioxide and zinc borate in
halogenated systems can lead to enhanced flame retardancy that surpasses the performance
of either additive alone.[2][4] This synergy often allows for a reduction in the total amount of
flame retardant required, which can be beneficial for the mechanical properties and cost of the
final product.

Performance Data: A Comparative Overview

The following tables summarize quantitative data from various studies, comparing the flame
retardant performance of antimony trioxide and zinc borate in different polymer matrices.

Table 1: Limiting Oxygen Index (LOI) and UL-94 Ratings
in Flexible PVC
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Formulation (parts

per hundred resin -  LOI (%) UL-94 Rating Reference
phr)
PVC (Control) 24.5 V-2 [5]
PVC + 4 phr Sb203 29.4 V-0 [5]
PVC + 20 phr ATH + 3

30.3 V-0 [5]
phr Sb203
PVC + 20 phr ATH + 3

25.7 (approx.) - [5]
phr ZB
PVC + 20 wt% ZB-

37.5 V-0 [6]

Sb20s3

ATH: Alumina Trihydrate

Table 2: Flame Retardancy in Polypropylene (PP)

Composites

Burning Rate

Formulation . LOI (%) Reference
(mm/min)

PP/MDF (Control) 32 - [7]

PP/MDF + ZB 20 - [7]

PP/MDF + ZB + _
18 Higher than control [7]

Sb20s3

MDF: Medium-Density Fiberboard

Table 3: Flame Retardancy in Acrylonitrile Butadiene

Styrene (ABS)
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Formulation (ratio

LOI (%) UL-94 Rating Reference

of ATO:ZB)
ABS + Aromatic

_ >30 V-0 [8]
Brominated FR + ATO
ABS + Aromatic
Brominated FR + Maintained V-0 [8]
ATO:ZB (3:1)
ABS + Aromatic
Brominated FR + Slightly Reduced V-0 [8]
ATO:ZB (1:1)
ABS + Aromatic
Brominated FR + Slightly Reduced V-0 [8]

ATO:ZB (1:3)

ATO: Antimony Trioxide; FR: Flame Retardant

ble 4: lori for Elexibl i

Peak Heat
] Total Heat Total Smoke
Formulation Release Rate
Release (THR) Release (TSR) Reference
(phr) (PHRR)
(MJIm?) (m?/m?)
(kWim?)
4 Sbh203 - - - [9]
Reduced by Reduced by Reduced by
2 ZB /2 Sh20s [°]
32.1% 27.5% 22.1%
Reduced by Increased by
2Sn02/2 Sh203  Reduced by 27% [9]
12.5% 16.5%

Experimen

tal Protocols

The data presented above is derived from standardized flammability tests. The following are

detailed descriptions of the key experimental protocols.
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Limiting Oxygen Index (LOI) Test (ASTM D2863)

The Limiting Oxygen Index test determines the minimum concentration of oxygen in a flowing
mixture of oxygen and nitrogen that will just support flaming combustion of a material.[10][11]
[12]

Apparatus:

A heat-resistant glass test column.

A specimen holder to vertically position the sample.

Gas mixture control and measurement system for oxygen and nitrogen.

An igniter.

Procedure:

o Asmall, vertically oriented specimen is placed in the glass chimney.

e A mixture of oxygen and nitrogen is flowed upwards through the chimney.
o The top edge of the specimen is ignited.

e The oxygen concentration in the gas mixture is systematically varied until the minimum
concentration that sustains burning is determined.

e The LOI is expressed as the volume percentage of oxygen in the mixture. A higher LOI value
indicates better flame retardancy.[12]

UL-94 Vertical Burning Test

The UL-94 test is a widely used standard for evaluating the flammability of plastic materials.[13]
[14][15][16] The vertical test (V-0, V-1, V-2) is generally considered more stringent than the
horizontal test.

Apparatus:

o Atest chamber, free from drafts.
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A specimen holder to clamp the sample vertically.

A Bunsen burner with a specified flame height.

A surgical cotton indicator placed below the specimen.

A timer.

Procedure:

A rectangular test specimen is held vertically by a clamp at its upper end.

» A specified flame is applied to the free lower end of the specimen for 10 seconds and then
removed.

e The duration of flaming after the first flame application is recorded.

o Immediately after the flaming ceases, the flame is reapplied for another 10 seconds and then
removed.

e The duration of flaming and glowing after the second flame application are recorded.
e Observations are made as to whether flaming drips ignite the cotton below.

e The material is classified as V-0, V-1, or V-2 based on the burning times, afterglow, and
whether flaming drips ignite the cotton. V-0 represents the highest level of flame retardancy
in this classification.[16]

Cone Calorimetry (ASTM E1354)

Cone calorimetry is a powerful tool for assessing the fire behavior of materials by measuring
heat release rate, smoke production, and other parameters under controlled burning
conditions.[17][18][19][20]

Apparatus:
» A conical radiant heater that applies a controlled heat flux to the sample.

e Aspecimen holder on a load cell to measure mass loss.
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An exhaust system to collect combustion products.

Gas analyzers to measure oxygen, carbon monoxide, and carbon dioxide concentrations.

A smoke-measuring system.

A spark igniter.

Procedure:

A flat specimen is placed in the holder and positioned under the conical heater.

The specimen is exposed to a predetermined level of radiant heat.

A spark igniter is used to ignite the gases emitted from the decomposing sample.

During the test, the oxygen concentration in the exhaust gas is continuously measured. The
heat release rate is calculated based on the principle of oxygen consumption calorimetry.

Mass loss, smoke production, and time to ignition are also recorded.

Visualizing Mechanisms and Workflows

To better illustrate the concepts discussed, the following diagrams are provided in the DOT
language for Graphviz.
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Caption: Flame retardant mechanisms of Antimony Trioxide and Zinc Borate.
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Caption: Experimental workflow for the UL-94 Vertical Burning Test.
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Conclusion

Both antimony trioxide and zinc borate are valuable flame retardants, each with its own set of
advantages and disadvantages. Antimony trioxide is a highly effective synergist in halogenated
systems, primarily acting in the gas phase. Zinc borate is a multifunctional flame retardant that
works in the condensed phase, offering benefits such as smoke suppression and char
promotion, and is often considered a more environmentally friendly alternative. The synergistic
use of both can provide superior flame retardancy. The selection of a flame retardant system
should be based on a thorough evaluation of performance data in the specific polymer,
processing conditions, and the fire safety requirements of the end-use application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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